Cas no 1214385-45-1 (2-(3'-Fluoro-2-(trifluoromethyl)biphenyl-4-yl)acetonitrile)

• Product Name: 2-(3'-Fluoro-2-(trifluoromethyl)biphenyl-4-yl)acetonitrile
• CAS No: 1214385-45-1
• MF: C₁₅H₉F₄N
• MW: 279.23227763176
• CID: 4789856
• Update Time: 2023-08-17

2-(3'-Fluoro-2-(trifluoromethyl)biphenyl-4-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3'-Fluoro-2-(trifluoromethyl)biphenyl-4-yl)acetonitrile

• Inchi： 1S/C15H9F4N/c16-12-3-1-2-11(9-12)13-5-4-10(6-7-20)8-14(13)15(17,18)19/h1-5,8-9H,6H2
• InChI Key： BWLTUOSUWTWXTL-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CC#N)C=CC=1C1C=CC=C(C=1)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 370
• XLogP3: 4.2
• Topological Polar Surface Area: 23.8